2-(Chloromethyl)-1,3-benzoxazole

• IUPAC Name: 2-(chloromethyl)-1,3-benzoxazole
• InChI: InChI=1S/C8H6ClNO/c9-5-8-10-6-3-1-2-4-7(6)11-8/h1-4H,5H2
• InChI Key: ANRDUCQCZKLSGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)CCl
• Molecular Formula: C8H6ClNO
• DSSTOX Substance ID: DTXSID30366207
• Molecular Weight: 167.59 g/mol
• CAS RN: 41014-43-1

Description

2-(Chloromethyl)-1,3-benzoxazole (CMBO) is an organic compound commonly used in scientific research and laboratory experiments. It is a heterocyclic aromatic compound that is composed of a benzoxazole ring system with a chloromethyl group attached to the two-position. CMBO is a colorless crystalline solid that is soluble in organic solvents, such as alcohols and ethers. It has a molecular weight of 182.55 g/mol and a melting point of 122-124°C.

Scientific Research Applications

Antibacterial Agents

2-(Chloromethyl)-1,3-benzoxazole derivatives have been synthesized and characterized for their potential antibacterial activity. .

Anticancer Agents

This compound serves as a key intermediate in the synthesis of novel anticancer agents. .

Organic Synthesis

In organic chemistry, 2-(Chloromethyl)-1,3-benzoxazole is utilized in chloromethylation reactions which are crucial for creating various organic compounds. .

Synthesis routes and methods I

Procedure details

Using literature procedures (Addison, A. W.; Nageswara Rao, T.; Wahlgren, C. G. J. Heterocyclic Chem. 1983, 20, 1481–1484) a substituted 2-aminophenol (or a 2-aminothiophenol (5 mmol)) was mixed with chloroacetic acid (940 mg, 10 mmol) in polyphosphoric acid (5 mL), and the viscous mixture was then heated to 120° C. for 3 hours. The reaction was then cooled, and diluted with water (˜20 mL) and then neutralized with potassium carbonate to pH˜7. The mixture was then extracted with ethyl acetate, and the combined organic fractions were then dried over MgSO4 and concentrated. The residue was then purified by column chromatography on silica gel (50% ethyl acetate in hexanes) to afford the desired 2-chloromethylbenzoxazole (or 2-chloromethylbenzothiazole).

Synthesis routes and methods II

Procedure details

A mixture of o-aminophenol (4.00 g, 36.6 mmol) and ethyl chloroacetimidate hydrochloride (8.68 g, 54.98 mmol) in ethanol (55 mL) was heated at reflux for 18 hours. The reaction mixture was cooled to room temperature and vacuum filtered. The filtrate was concentrated in vacuo, diluted with methylene chloride and filtered again. The methylene chloride filtrate was dried (MgSO4) and concentrated to afford 3.99 g (65%) of product as a brown oil which was used directly in the next step.